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Compound of Interest

Compound Name: 1-Bromoundecane

Cat. No.: B050512

Essential Safety and Handling Guide for 1-
Bromoundecane

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 1-Bromoundecane (CAS: 693-67-4), tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is vital for ensuring personal safety
and regulatory compliance in the laboratory.

Chemical and Hazard Identification

1-Bromoundecane is a combustible, colorless to yellowish liquid that requires careful handling
due to its potential health hazards.[1][2][3] It is classified as hazardous by the OSHA Hazard
Communication Standard.[2]

Table 1: Physical and Chemical Properties of 1-Bromoundecane
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Property Value Source(s)
Molecular Formula C11H23Br [1]
Molecular Weight 235.20 g/mol

Appearance Colorless to yellowish liquid

Melting Point -9°C

Boiling Point 137-138 °C @ 18 mmHg

Density 1.054 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

| Solubility | Insoluble in water; Soluble in organic solvents like ethers and alcohols. | |

Table 2: Hazard Summary

Hazard Type Description Source(s)
Skin Contact Causes skin irritation.
Eye Contact Causes serious eye irritation.

) Harmful if inhaled; may cause
Inhalation . S
respiratory irritation.

Physical Hazard Combustible liquid.

| Incompatibilities | Strong oxidizing agents and strong bases. | |

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling 1-Bromoundecane. The
following equipment must be used.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Rationale and
Body Part . o Source(s)
Recommendation Specifications
Chemical safety
goggles or glasses
conforming to .
To protect against
OSHA 29 CFR .
serious eye
1910.133 or EN 166 _ =
Eyes/Face irritation from
(EV) standards. A
L splashes or
face shield is
. vapors.
recommended if
there is a splash
risk.
] ] To prevent direct skin
Chemical-resistant,
) ] contact and
impervious gloves o
o subsequent irritation.
Hands (e.g., Nitrile rubber) )
) ] ) Contaminated gloves
inspected for integrity )
must be disposed of
before each use.
properly.
A flame-retardant lab
coat or appropriate To protect skin from
Body protective clothing to accidental splashes

prevent skin

exposure.

and contamination.

| Respiratory | All handling should occur in a well-ventilated area, preferably a certified chemical

fume hood. If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor

cartridge is required. | To prevent inhalation of harmful vapors that can cause respiratory tract

irritation. | |

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for safely managing 1-Bromoundecane in the laboratory.

Step 1: Preparation and Engineering Controls
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Ensure a calibrated chemical fume hood is operational.

Verify that a safety shower and eyewash station are accessible and unobstructed.

Clear the work area of all incompatible materials, such as strong oxidizing agents and strong
bases.

Assemble all necessary equipment and reagents before handling the chemical.

Step 2: Donning PPE

Put on a lab coat, ensuring it is fully buttoned.

Don chemical safety goggles and a face shield if necessary.

Wash and dry hands thoroughly.

Inspect chemical-resistant gloves for tears or defects before wearing.

Step 3: Handling and Dispensing

Conduct all transfers and manipulations of 1-Bromoundecane inside the chemical fume
hood to minimize vapor inhalation.

Use grounded and bonded containers when transferring material to prevent static discharge.

Avoid direct contact with skin and eyes.

Keep the container tightly closed when not in use to prevent vapor release.
Step 4: Post-Handling Decontamination and Doffing PPE
» Wipe down the work surface and any contaminated equipment with an appropriate solvent.

» Remove gloves using the proper technique to avoid skin contact with the outer surface and
dispose of them in the designated hazardous waste container.

e Remove the lab coat and hang it in the designated area.
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* Remove eye and face protection.

¢ Wash hands thoroughly with soap and water.

Emergency Procedures

Spill Response:

» Evacuate personnel from the immediate area and ensure adequate ventilation.
 Remove all sources of ignition.

o Wearing the full PPE outlined in Table 3, absorb the spill with an inert material (e.g.,
vermiculite, sand).

o Collect the absorbed material using spark-proof tools and place it into a sealed, labeled
container for hazardous waste disposal.

First-Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
plenty of water. Get medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan

Disposal of 1-Bromoundecane and associated waste must be handled as hazardous material.

Step 1: Waste Segregation
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e 1-Bromoundecane is a halogenated organic compound and must be segregated into a
designated halogenated organic waste stream. Do not mix with non-halogenated waste.

Step 2: Containerization and Labeling

e Collect all liquid waste and contaminated solids (e.g., gloves, absorbent material) in a
suitable, closed, and properly labeled hazardous waste container.

o The label must clearly identify the contents as "Hazardous Waste: 1-Bromoundecane" and
include concentration details.

Step 3: Storage

o Store the sealed waste container in a designated satellite accumulation area, such as a
ventilated cabinet for flammable and hazardous materials.

o Keep the container away from heat, ignition sources, and incompatible materials.
Step 4: Final Disposal

» Arrange for the collection and disposal of the waste through a licensed hazardous waste
disposal company.

e The recommended disposal method is high-temperature incineration in a chemical
incinerator equipped with an afterburner and scrubber.

» Never dispose of 1-Bromoundecane down the drain or in general trash.

Workflow Visualization

The following diagram illustrates the complete, safe handling workflow for 1-Bromoundecane.

1. Verify Engineering Controls 3 3. Handle Chemical 4. Decontaminate Work Area 6. Segregate & Dispose
(Fume Hood, Eyewash) 2 B REICE FIFE in Fume Hood & Equipment & BEFFECaCEL of Hazardous Waste
Preparation Handling Cleanup & Doffing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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